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Compound of Interest

Compound Name: 3-Bromo-5-methylpyridin-4-amine

Cat. No.: B1282702 Get Quote

An In-depth Technical Guide to 3-Bromo-5-methylpyridin-4-amine (CAS: 97944-43-9):

Synthesis, Reactivity, and Applications in Drug Discovery

Abstract
This technical guide provides a comprehensive overview of 3-Bromo-5-methylpyridin-4-
amine (CAS No. 97944-43-9), a pivotal heterocyclic building block in modern synthetic

chemistry. With its distinct arrangement of an amino group, a bromine atom, and a methyl

group on a pyridine core, this compound offers a unique combination of reactive sites, making it

an invaluable intermediate for the development of novel pharmaceuticals and agrochemicals.

This document delves into its physicochemical properties, provides detailed and validated

synthetic protocols, explores its chemical reactivity with a focus on palladium-catalyzed cross-

coupling reactions, and discusses its application as a privileged scaffold in drug discovery,

particularly for kinase inhibitors. This guide is intended for researchers, medicinal chemists,

and drug development professionals seeking to leverage this versatile molecule in their

synthetic programs.

Core Compound Profile: Physicochemical and
Safety Data
A thorough understanding of a compound's fundamental properties is the bedrock of its

effective application in research and development. 3-Bromo-5-methylpyridin-4-amine is a

substituted pyridine, a class of compounds renowned for its prevalence in biologically active
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molecules.[1][2] The strategic placement of its functional groups dictates its reactivity and utility.

[3]

Physicochemical Properties
The key identifying and physical properties of 3-Bromo-5-methylpyridin-4-amine are

summarized below for quick reference.

Property Value Reference

CAS Number 97944-43-9 [4][5]

Molecular Formula C₆H₇BrN₂ [3][4]

Molecular Weight 187.04 g/mol [4][5]

Synonyms

4-Amino-3-bromo-5-

methylpyridine, 4-Amino-5-

bromo-3-methylpyridine

[3][4]

Melting Point 115.0 °C [4]

Boiling Point 290 °C at 760 mmHg [4]

Density 1.6 ± 0.1 g/cm³ [4]

Polar Surface Area (PSA) 38.9 Å² [4]

LogP (XLogP3) 1.2 [4]

InChI Key
GUAFGBUKLIFASX-

UHFFFAOYSA-N
[3]

SMILES NC1=C(Br)C=NC=C1C [3]

Safety and Handling
As a reactive chemical intermediate, proper handling of 3-Bromo-5-methylpyridin-4-amine is

critical. The Globally Harmonized System (GHS) classifications from different suppliers show

some variation, highlighting the importance of consulting the specific Safety Data Sheet (SDS)

provided with the purchased material.
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Hazard Class
GHS Classification &
Precautionary Statements

Reference

Corrosion/Irritation
Danger: H314 - Causes severe

skin burns and eye damage.
[4]

Warning: H315 - Causes skin

irritation; H320 - Causes eye

irritation.

[5]

Acute Toxicity
Warning: H302 - Harmful if

swallowed.
[5]

Target Organ Toxicity
Warning: H335 - May cause

respiratory irritation.
[5]

Recommended Handling Procedures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[5]

Personal Protective Equipment (PPE): Wear impervious clothing, protective gloves, and

safety goggles with side-shields or a face shield.[5]

Hygiene: Avoid inhalation of dust, fumes, or spray.[5] Do not eat, drink, or smoke when using

this product. Wash hands thoroughly after handling.

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice. If skin contact occurs, wash off with soap and plenty of water.[5]

Synthesis and Mechanistic Insights
The synthesis of 3-Bromo-5-methylpyridin-4-amine is a prime example of electrophilic

aromatic substitution on an activated pyridine ring. The choice of reagents and reaction

conditions is dictated by the electronic nature of the starting material.

Synthetic Pathway Overview

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/products/pd180630105915-4-amino-5-bromo-3-methylpyridine.html
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0042800.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0042800.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0042800.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0042800.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0042800.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0042800.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0042800.pdf
https://www.benchchem.com/product/b1282702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The most direct reported synthesis starts from the commercially available 4-amino-3-picoline

(3-methylpyridin-4-amine).[4] The electron-donating amino group strongly activates the pyridine

ring towards electrophilic attack, preferentially at the positions ortho to it (C3 and C5). Since the

C5 position is already substituted with a methyl group, the bromination occurs regioselectively

at the C3 position.
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Catalytic Cycle Inputs

Pd(0)L₂
(Active Catalyst)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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